3-(methoxymethyl)azetidine-3-carbonitrile hydrochloride
Description
3-(methoxymethyl)azetidine-3-carbonitrile hydrochloride is a chemical compound with the CAS Number: 2624129-98-0 . It has a molecular weight of 162.62 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H10N2O.ClH/c1-9-5-6(2-7)3-8-4-6;/h8H,3-5H2,1H3;1H . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
The compound has a molecular weight of 162.62 . More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the current resources.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(methoxymethyl)azetidine-3-carbonitrile hydrochloride involves the reaction of 3-azetidinone with methoxymethyl chloride followed by reaction with cyanogen bromide and hydrochloric acid.", "Starting Materials": [ "3-azetidinone", "methoxymethyl chloride", "cyanogen bromide", "hydrochloric acid" ], "Reaction": [ "3-azetidinone is reacted with methoxymethyl chloride in the presence of a base such as potassium carbonate to yield 3-(methoxymethyl)azetidin-2-one.", "The resulting product is then reacted with cyanogen bromide in the presence of a base such as triethylamine to yield 3-(methoxymethyl)azetidine-3-carbonitrile.", "Finally, the product is treated with hydrochloric acid to yield 3-(methoxymethyl)azetidine-3-carbonitrile hydrochloride." ] } | |
CAS RN |
2624129-98-0 |
Molecular Formula |
C6H11ClN2O |
Molecular Weight |
162.6 |
Purity |
95 |
Origin of Product |
United States |
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